Cas no 90090-61-2 (Pentanedioic acid,2-isocyanato-, dimethyl ester (9CI))

Pentanedioic acid,2-isocyanato-, dimethyl ester (9CI) structure
90090-61-2 structure
Product Name:Pentanedioic acid,2-isocyanato-, dimethyl ester (9CI)
CAS No:90090-61-2
MF:C8H11NO5
MW:201.176642656326
CID:816330
PubChem ID:350837
Update Time:2025-04-19

Pentanedioic acid,2-isocyanato-, dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid,2-isocyanato-, dimethyl ester (9CI)
    • DTXSID00325705
    • NSC516224
    • SCHEMBL14497727
    • NSC-516224
    • 90090-61-2
    • dimethyl 2-isocyanatopentanedioate
    • Inchi: 1S/C8H11NO5/c1-13-7(11)4-3-6(9-5-10)8(12)14-2/h6H,3-4H2,1-2H3
    • InChI Key: ZMRPWTVIVPCQBI-UHFFFAOYSA-N
    • SMILES: O(C)C(C(CCC(=O)OC)N=C=O)=O

Computed Properties

  • Exact Mass: 201.064
  • Monoisotopic Mass: 201.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 82Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: 254.2°Cat760mmHg
  • Flash Point: 104.6°C
  • Refractive Index: 1.472
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